Cas no 1361660-37-8 (2-Amino-5-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-5-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1361660-37-8
• MF: C₁₂H₆Cl₃F₃N₂
• MW: 341.543650150299
• CID: 4968412
• Update Time: 2025-06-08

2-Amino-5-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl3F3N2/c13-8-2-5(3-9(14)10(8)15)6-1-7(12(16,17)18)11(19)20-4-6/h1-4H,(H2,19,20)
• InChI Key： YKMVKKDCUYHQBD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CN=C(C(C(F)(F)F)=C1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 330
• XLogP3: 4.9
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine

Introduction to 2-Amino-5-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361660-37-8) and Its Applications in Modern Chemical Biology

2-Amino-5-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine, identified by the CAS number 1361660-37-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that serves as a fundamental scaffold in medicinal chemistry. The presence of multiple substituents, including an amino group, a trichlorophenyl moiety, and a trifluoromethyl group, imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The trifluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. In recent years, the incorporation of trifluoromethyl groups into pharmaceuticals has been extensively studied for its impact on pharmacokinetic profiles. For instance, drugs like celecoxib and glibenclamide utilize trifluoromethyl substituents to improve their efficacy and duration of action. Similarly, the 3-(trifluoromethyl)pyridine moiety in our compound of interest may contribute to its potential as a building block for novel therapeutics.

The 3,4,5-trichlorophenyl substituent adds another layer of complexity to the compound's reactivity and functionality. Chlorinated aromatic rings are well-documented for their role in enhancing lipophilicity and metabolic resistance, which are critical factors in drug design. Recent studies have demonstrated that trichlorophenyl derivatives exhibit promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The combination of these substituents in 2-Amino-5-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine suggests potential applications in developing novel inhibitors or modulators.

In the realm of drug discovery, this compound has shown promise as a precursor for synthesizing small-molecule inhibitors. The amino group at the 2-position provides a versatile handle for further functionalization through coupling reactions such as amide or urea bond formation. These modifications are commonly employed in medicinal chemistry to improve solubility and target specificity. Moreover, the pyridine core is a ubiquitous motif in many approved drugs, underscoring its importance as a pharmacophore.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-Amino-5-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine for biological activity. Machine learning models trained on large datasets of drug-like molecules can predict binding affinities and pharmacokinetic properties with remarkable accuracy. This approach has accelerated the identification of lead compounds for further optimization. For example, virtual screening techniques have been used to identify novel kinase inhibitors based on pyridine derivatives with similar structural features.

The synthesis of 2-Amino-5-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include halogenation reactions to introduce the trichloro substituent at the phenyl ring and nucleophilic substitution to incorporate the amino group at the pyridine ring. The trifluoromethyl group is often introduced via metal-catalyzed cross-coupling reactions or halogen-metal exchange processes. These synthetic strategies reflect the growing sophistication of organic synthesis methodologies and their application in producing complex molecules.

In clinical research, derivatives of this compound have been explored for their potential therapeutic effects. For instance, analogs with modified substitution patterns have been investigated for their anti-inflammatory and anticancer properties. The structural features present in 2-Amino-5-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine suggest that it may interact with biological targets involved in these diseases. While no direct clinical applications have been reported yet, preclinical studies continue to evaluate its efficacy and safety profile.

The role of 2-Amino-5-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine extends beyond pharmaceuticals into agrochemicals and material science. Pyridine-based compounds are widely used as intermediates in the synthesis of pesticides and herbicides due to their stability and reactivity under various conditions. Additionally, fluorinated pyridines have been explored for their applications in organic electronics and liquid crystals, where their electronic properties contribute to enhanced performance.

Future directions in research may focus on developing greener synthetic routes for this compound to minimize environmental impact. Catalytic methods that reduce reliance on hazardous reagents or transition metals are increasingly preferred in industrial applications. Furthermore, biocatalytic approaches using enzymes or microbial systems could offer sustainable alternatives for constructing complex molecular architectures.

The versatility of 2-Amino-5-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine as a synthetic intermediate underscores its importance in modern chemical biology. Its unique structural features provide chemists with a rich palette for designing novel molecules with tailored biological activities. As research continues to uncover new applications for this compound and its derivatives, it will undoubtedly remain a cornerstone of innovation in drug discovery and related fields.